8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl cyclopropanecarboxylate

• IUPAC Name: (8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl) cyclopropanecarboxylate
• InChI: InChI=1S/C19H16O5/c1-10-16(23-18(20)11-3-4-11)8-7-14-13-6-5-12(22-2)9-15(13)19(21)24-17(10)14/h5-9,11H,3-4H2,1-2H3
• InChI Key: JOQLXJRJZGRZAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2C=CC(=C3)OC)OC(=O)C4CC4
• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol

Description

8-methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl cyclopropanecarboxylate is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 324.09977361 g/mol and the complexity rating of the compound is 514. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Syntheses of Benzo[c]coumarin Carboxylic Acids and Fluorescence Properties

  Derivatives of benzo[c]chromen have been synthesized and characterized, showcasing excellent fluorescence in both ethanol solution and solid state due to their larger conjugated systems and various hydrogen bonds. This highlights their potential for application in materials science and sensor technology (Shi, Liang, & Zhang, 2017).

• Crystal Structure Characterization

  Detailed structural analysis of derivatives, including "8-methoxy-2-oxo-2H-chromene-3-carboxylic acid," provides a foundation for understanding their chemical behavior and potential applications in designing new compounds with specific properties (Li, Wang, Son, Wang, & Wang, 2010).

Applications in Sensor Technology and Materials Science

• Environment-sensitive Fluorophores

  The unique fluorescence properties of benzo[c]chromen derivatives, which vary significantly between aprotic and protic solvents, indicate their applicability in developing new fluorogenic sensors. Such sensors can be used for environmental monitoring or biochemical assays (Uchiyama, Takehira, Yoshihara, Tobita, & Ohwada, 2006).

• Luminescence and Ionochromic Properties

  Research on benzo[f]chromene derivatives has shown their ability to form colored complexes with metal cations and various anions, leading to changes in absorption and fluorescence properties. This suggests their utility in developing multifunctional materials for sensing applications (Nikolaeva, Karlutova, Dubonosov, Bren, & Minkin, 2020).

Potential for Antibacterial Agents

• Antibacterial Effects of Synthesized Derivatives: Research into the antibacterial activity of 4-hydroxy-chromen-2-one derivatives showcases the potential of these compounds as bacteriostatic and bactericidal agents, opening avenues for their application in medical and pharmaceutical fields (Behrami & Dobroshi, 2019).